![molecular formula C13H22F3N3O3 B2551126 N1-((1-(2-methoxyethyl)piperidin-4-yl)methyl)-N2-(2,2,2-trifluoroethyl)oxalamide CAS No. 1251710-31-2](/img/structure/B2551126.png)
N1-((1-(2-methoxyethyl)piperidin-4-yl)methyl)-N2-(2,2,2-trifluoroethyl)oxalamide
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Description
N1-((1-(2-methoxyethyl)piperidin-4-yl)methyl)-N2-(2,2,2-trifluoroethyl)oxalamide, also known as TROX-1, is a small molecule inhibitor that targets the TRPC1 channel. TRPC1 is a member of the transient receptor potential (TRP) family of ion channels, which play important roles in various physiological processes such as sensory perception, cellular homeostasis, and signal transduction. TROX-1 has been studied extensively in the field of scientific research for its potential therapeutic applications.
Scientific Research Applications
Sigma Receptor Binding and Antiproliferative Activity
The research by Berardi et al. (2005) explored the binding affinities and selectivities of various methylpiperidines, including compounds structurally similar to N1-((1-(2-methoxyethyl)piperidin-4-yl)methyl)-N2-(2,2,2-trifluoroethyl)oxalamide, at sigma(1) and sigma(2) receptors. The study found that certain derivatives demonstrated potent sigma(1) ligand activity and selectivity, which could be useful in tumor research and therapy due to their antiproliferative effects in rat C6 glioma cells, indicating potential applications in cancer research (Berardi et al., 2005).
Corrosion Inhibition Properties
Kaya et al. (2016) investigated the adsorption and corrosion inhibition properties of piperidine derivatives on the corrosion of iron. This research is relevant because it highlights the potential application of piperidine derivatives, such as this compound, in materials science, specifically in protecting metals against corrosion (Kaya et al., 2016).
Ionic Liquid Applications
Nokami et al. (2018) synthesized various types of piperidinium ionic liquids and examined their physical properties, including thermal stability, viscosity, electrochemical window, and ion conductivity. This study's relevance lies in the potential use of piperidinium compounds, like this compound, in developing high-performance ionic liquids for applications in electrochemistry and energy storage (Nokami et al., 2018).
properties
IUPAC Name |
N-[[1-(2-methoxyethyl)piperidin-4-yl]methyl]-N'-(2,2,2-trifluoroethyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H22F3N3O3/c1-22-7-6-19-4-2-10(3-5-19)8-17-11(20)12(21)18-9-13(14,15)16/h10H,2-9H2,1H3,(H,17,20)(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YROGMFJFPKCPJJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN1CCC(CC1)CNC(=O)C(=O)NCC(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H22F3N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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